Cas no 1934625-19-0 (3,7-Dibromo-4-methoxy-1H-pyrazolo4,3-cpyridine)

• Product Name: 3,7-Dibromo-4-methoxy-1H-pyrazolo4,3-cpyridine
• CAS No: 1934625-19-0
• MF: C₇H₅Br₂N₃O
• MW: 306.942099332809
• MDL: MFCD27924157
• CID: 4783566
• PubChem ID: 118993817
• Update Time: 2026-02-27

3,7-Dibromo-4-methoxy-1H-pyrazolo4,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 3,7-Dibromo-4-methoxy-1H-pyrazolo[4,3-c]pyridine
• 3,7-dibromo-4-methoxy-2H-pyrazolo[4,3-c]pyridine
• 1934625-19-0
• MFCD27924157
• 3,7-Dibromo-4-methoxy-1H-pyrazolo4,3-cpyridine

• MDL： MFCD27924157
• Inchi： 1S/C7H5Br2N3O/c1-13-7-4-5(3(8)2-10-7)11-12-6(4)9/h2H,1H3,(H,11,12)
• InChI Key： GCIOMQVVVZDNMI-UHFFFAOYSA-N
• SMILES： BrC1=C2C(=NC=C(C2=NN1)Br)OC

Computed Properties

• Exact Mass: 306.87789g/mol
• Monoisotopic Mass: 304.87994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.8

Additional information on 3,7-Dibromo-4-methoxy-1H-pyrazolo4,3-cpyridine

Comprehensive Overview of 3,7-Dibromo-4-methoxy-1H-pyrazolo[4,3-c]pyridine (CAS No. 1934625-19-0)

The compound 3,7-Dibromo-4-methoxy-1H-pyrazolo[4,3-c]pyridine (CAS No. 1934625-19-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the pyrazolo[4,3-c]pyridine core and bromine substitutions, make it a valuable intermediate for drug discovery and functional material development. Researchers are particularly interested in its potential applications in kinase inhibitors, fluorescence probes, and catalysis.

One of the most searched questions about this compound is: "What are the synthetic routes for 3,7-Dibromo-4-methoxy-1H-pyrazolo[4,3-c]pyridine?" The synthesis typically involves bromination of the pyrazole ring followed by methoxylation, with careful control of reaction conditions to ensure high yield and purity. Recent advancements in green chemistry have also explored eco-friendly protocols for its preparation, aligning with the growing demand for sustainable synthetic methods.

The pharmacological properties of this compound are another hot topic. Its structural similarity to purine bases allows it to interact with biological targets, making it a candidate for anticancer and anti-inflammatory drug development. Computational studies using AI-driven molecular docking have predicted its binding affinity for various enzymes, which has spurred experimental validation in academic and industrial labs.

In material science, the 3,7-Dibromo-4-methoxy-1H-pyrazolo[4,3-c]pyridine scaffold is being investigated for its optoelectronic properties. Its ability to form stable complexes with metals has potential applications in OLEDs (organic light-emitting diodes) and sensors. Researchers are also exploring its use in covalent organic frameworks (COFs) for gas storage and separation technologies.

Analytical characterization of this compound is critical for quality control. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structure. The CAS No. 1934625-19-0 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance.

Given the rising interest in personalized medicine and high-throughput screening, derivatives of 3,7-Dibromo-4-methoxy-1H-pyrazolo[4,3-c]pyridine are being optimized for structure-activity relationship (SAR) studies. This aligns with the broader trend of fragment-based drug design, where small molecules are used to build more potent therapeutics.

In summary, 3,7-Dibromo-4-methoxy-1H-pyrazolo[4,3-c]pyridine (CAS No. 1934625-19-0) is a versatile compound with multidisciplinary applications. Its synthesis, properties, and potential uses continue to be active areas of research, driven by advancements in cheminformatics and experimental techniques. As the scientific community seeks answers to questions like "How can this compound improve drug efficacy?" or "What are its environmental impacts?", further studies will undoubtedly uncover new opportunities for this intriguing molecule.